Sulphur yellow 2

• CAS No.: 1326-66-5
• Product Name: Sulphur yellow 2
• Molecular Formula: S8
• Molecular Weight: 256.5 g/mol
• IUPAC Name: octathiocane
• Standard InChI: InChI=1S/S8/c1-2-4-6-8-7-5-3-1
• Standard InChIKey: JLQNHALFVCURHW-UHFFFAOYSA-N
• SMILES: S1SSSSSSS1
• Canonical SMILES: S1SSSSSSS1
• Description: Cyclooctasulfur is a homomonocyclic compound composed of eight sulfur atoms. It has been isolated from Ganoderma lucidum, a mushroom commonly used in Chinese medicine. It has a role as a fungal metabolite and a bacterial metabolite. It is an elemental sulfur and a homomonocyclic compound.; Sulfur is a chemical element that is present in all living tissues. The most commonly used form of pharmaceutical sulfur is Octasulfur (S8). After calcium and phosphorus, it is the third most abundant mineral in the human body. Sulfur is also found in garlic, onions and broccoli. People take sulfur by mouth for shortness of breath, allergies, swelling in the back of the throat (pharyngitis), high cholesterol, clogged arteries, menopause, and upper respiratory tract infections like the common cold. Sulfur seems to have an antibacterial activity. It has been also used for acne.
• Synonyms: Sulphur yellow 2; Formamide, N,N'-(4-methyl-1,3-phenylene)bis-, reaction products with [1,1'-biphenyl]-4,4'-diamine and sulfur; Sulfur yellow 2 (C.I. 53120); Light Yellow GC; Dycosulphur Light Yellow GC; Sulfur Light Yellow GC
• PubChem Compound: 66348
• Last Modified: Nov 11 2021